N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-phenylacetamide

• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-phenylacetamide
• InChI: InChI=1S/C20H19N5O2S/c1-3-17-22-23-20-25(17)24-19(28-20)14-9-10-16(27-2)15(12-14)21-18(26)11-13-7-5-4-6-8-13/h4-10,12H,3,11H2,1-2H3,(H,21,26)
• InChI Key: YWPFBFUHIQFOGA-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)OC)NC(=O)CC4=CC=CC=C4

Description

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-phenylacetamide, also known as ETPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-phenylacetamide is not fully understood. However, studies have suggested that it acts by inhibiting the growth of cancer cells and microorganisms by interfering with their DNA synthesis and replication.
Biochemical and Physiological Effects
This compound has been shown to have a low toxicity profile and exhibits minimal adverse effects on the human body. It has been found to be well-tolerated by animals in preclinical studies.

Advantages and Limitations for Lab Experiments

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-phenylacetamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It exhibits good solubility in organic solvents, which makes it suitable for use in various assays. However, the limitations of this compound include its high cost and limited availability.

Future Directions

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-phenylacetamide has shown great potential for various applications in science. Future research should focus on identifying its mechanism of action and exploring its potential use in the development of new antimicrobial and anticancer agents. Additionally, further studies are needed to investigate its potential use as a fluorescent probe for the detection of metal ions in biological samples.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been extensively studied for its antimicrobial, antifungal, and anticancer properties, as well as its potential use as a fluorescent probe for the detection of metal ions. While it has several advantages for use in lab experiments, further research is needed to fully understand its mechanism of action and explore its potential applications.

Synthesis Methods

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-phenylacetamide can be synthesized through a multistep process involving the reaction of 2-methoxyphenylacetic acid with thionyl chloride, followed by the reaction with 3-ethyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole. The final product is obtained through the reaction of the intermediate with phenylamine.

Scientific Research Applications

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-phenylacetamide has been extensively studied for its potential applications in various fields of science. It has been shown to exhibit antimicrobial, antifungal, and anticancer properties. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.